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Compound of Interest

Compound Name: Hif-2|A-IN-7

Cat. No.: B15140676 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the Hypoxia-Inducible Factor 2α (Hif-2α) inhibitor, Hif-2α-IN-7.

Adherence to these protocols is critical for personnel safety and maintaining experimental

integrity.

Personal Protective Equipment (PPE)
When handling Hif-2α-IN-7, a comprehensive approach to personal protection is necessary to

minimize exposure. The following table summarizes the required PPE.
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Body Part Required PPE Specifications

Eyes
Safety Goggles with Side-

Shields

Must be worn at all times in the

laboratory to protect against

splashes.

Hands Protective Gloves

Impervious gloves, such as

nitrile rubber, are

recommended. Change gloves

frequently and immediately if

contaminated.

Body Laboratory Coat

A standard laboratory coat

should be worn to protect

against spills. For larger

quantities or risk of significant

exposure, impervious clothing

may be necessary.

Respiratory Respirator

Use in a well-ventilated area. If

dust or aerosols may be

generated, a suitable

respirator should be used.

Operational and Disposal Plans
Proper operational procedures and disposal of Hif-2α-IN-7 are crucial for laboratory safety and

environmental protection.

Handling and Storage:

Avoid inhalation, and contact with eyes and skin.[1]

Use the compound in a well-ventilated area, preferably in a chemical fume hood.

Hif-2α-IN-7 is a solid.[2]

Store in a tightly sealed container in a cool, dry, and well-ventilated area.
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Recommended storage temperatures for similar compounds are -20°C for long-term storage

(up to 3 years) and -80°C for solutions in solvent (for 6 months).[1]

First Aid Measures:

After eye contact: Immediately flush with plenty of water, also under the eyelids, for at least

15 minutes. Get medical attention.

After skin contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes. Get medical attention.

After inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.

After swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Disposal Plan:

Dispose of this compound and its container in accordance with local, regional, and national

regulations.

Do not allow the product to enter drains.

Contaminated packaging should be emptied as far as possible and disposed of in the same

manner as the substance itself.

Hif-2α Signaling Pathway
Hypoxia-inducible factors (HIFs) are transcription factors that respond to changes in available

oxygen in the cellular environment.[3] The Hif-2α pathway plays a critical role in angiogenesis,

erythropoiesis, and metabolism.[4] Dysregulation of Hif-2α is implicated in various diseases,

including cancer.[4] Hif-2α-IN-7 is an inhibitor of this pathway.[2]
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Caption: Hif-2α signaling under normoxic and hypoxic conditions, and the inhibitory action of

Hif-2α-IN-7.

Experimental Workflow for Handling Hif-2α-IN-7
The following diagram outlines a standard workflow for handling Hif-2α-IN-7 in a laboratory

setting, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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